Cas no 53265-31-9 (PYRAZINAMINE, 3-CHLORO-N-PROPYL-)

• Product Name: PYRAZINAMINE, 3-CHLORO-N-PROPYL-
• CAS No: 53265-31-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 3514810
• PubChem ID: 59693856
• Update Time: 2025-04-21

PYRAZINAMINE, 3-CHLORO-N-PROPYL- Chemical and Physical Properties

Names and Identifiers

• PYRAZINAMINE, 3-CHLORO-N-PROPYL-
• SCHEMBL2629006
• DTXSID901302676
• AKOS010966664
• 53265-31-9
• 3-Chloro-N-propyl-2-pyrazinamine

• Inchi： 1S/C7H10ClN3/c1-2-3-10-7-6(8)9-4-5-11-7/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： QGQKUSZNIRUZPF-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)NCCC

Computed Properties

• Exact Mass: 171.0563250Da
• Monoisotopic Mass: 171.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų